4-(4-Benzylpiperidin-1-yl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidine

• IUPAC Name: 6-(4-benzylpiperidin-1-yl)-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C23H24N4S/c1-15-12-16(2)26-23-19(15)20-21(28-23)22(25-14-24-20)27-10-8-18(9-11-27)13-17-6-4-3-5-7-17/h3-7,12,14,18H,8-11,13H2,1-2H3
• InChI Key: CROUEFUDAFJXFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=NC=N3)N4CCC(CC4)CC5=CC=CC=C5)C
• Molecular Formula: C23H24N4S
• Molecular Weight: 388.5 g/mol

Description

4-(4-Benzylpiperidin-1-yl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidine, commonly known as BPTP, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of BPTP involves its binding to the dopamine D2 receptor and serotonin 5-HT1A receptor in the brain. This results in the modulation of neurotransmitter release, leading to the observed antipsychotic and antidepressant effects.
Biochemical and Physiological Effects:
BPTP has been shown to have a number of biochemical and physiological effects. Studies have shown that BPTP increases the levels of dopamine and serotonin in the brain, leading to the observed antipsychotic and antidepressant effects. BPTP has also been shown to have a low affinity for other neurotransmitter receptors, reducing the risk of side effects.

Advantages and Limitations for Lab Experiments

BPTP has several advantages for lab experiments, including its high potency and selectivity for the dopamine D2 receptor and serotonin 5-HT1A receptor. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on BPTP. One potential area of research is the development of more efficient synthesis methods to produce BPTP in larger quantities. Another area of research is the investigation of the effects of BPTP on other neurotransmitter receptors, which could lead to the development of new treatments for a variety of mental illnesses. Additionally, further studies are needed to determine the long-term effects and safety of BPTP for human use.

Synthesis Methods

The synthesis method of BPTP involves the reaction of 4-(4-Chlorobenzyl)piperidine with 7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidine in the presence of a palladium catalyst. The resulting product is then purified using column chromatography to obtain BPTP in its pure form.

Scientific Research Applications

BPTP has been the subject of extensive scientific research due to its potential applications in the field of medicine. Studies have shown that BPTP exhibits potent antipsychotic and antidepressant effects, making it a promising candidate for the treatment of various mental illnesses such as schizophrenia and bipolar disorder.